Cas no 32908-37-5 ((S)-cyclohexyl(phenyl)methanamine hydrochloride)

• Product Name: (S)-cyclohexyl(phenyl)methanamine hydrochloride
• CAS No: 32908-37-5
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• CID: 6078192
• PubChem ID: 165942282
• Update Time: 2025-07-18

(S)-cyclohexyl(phenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-cyclohexyl(phenyl)methanamine hydrochloride
• 32908-37-5
• EN300-10006904

• Inchi： 1S/C13H19N.ClH/c14-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12;/h1,3-4,7-8,12-13H,2,5-6,9-10,14H2;1H/t13-;/m1./s1
• InChI Key： INIQGHHKHOQSIT-BTQNPOSSSA-N
• SMILES： Cl.N[C@H](C1C=CC=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 225.1284273g/mol
• Monoisotopic Mass: 225.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (S)-cyclohexyl(phenyl)methanamine hydrochloride

Introduction to (S)-cyclohexyl(phenyl)methanamine Hydrochloride (CAS No. 32908-37-5)

(S)-cyclohexyl(phenyl)methanamine hydrochloride (CAS No. 32908-37-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is a derivative of cyclohexylamine and phenylmethanamine, with the hydrochloride salt form enhancing its solubility and stability in various pharmaceutical formulations.

The chiral center in the molecule, specifically the (S)-configuration, plays a crucial role in its biological activity and pharmacological profile. Chiral compounds are known for their ability to interact selectively with biological targets, which can lead to improved efficacy and reduced side effects compared to their racemic counterparts. This makes (S)-cyclohexyl(phenyl)methanamine hydrochloride an attractive candidate for drug development.

Recent studies have explored the potential of (S)-cyclohexyl(phenyl)methanamine hydrochloride in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of neuroprotective agents. Research published in the *Journal of Medicinal Chemistry* has shown that derivatives of this compound exhibit significant neuroprotective effects, potentially offering new avenues for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Another area of interest is its role in anti-inflammatory drugs. Inflammation is a key factor in many chronic diseases, and compounds that can effectively modulate inflammatory responses are highly sought after. Studies have demonstrated that (S)-cyclohexyl(phenyl)methanamine hydrochloride and its derivatives can inhibit the production of pro-inflammatory cytokines, making them promising candidates for the development of novel anti-inflammatory therapies.

The pharmacokinetic properties of (S)-cyclohexyl(phenyl)methanamine hydrochloride have also been extensively studied. Its high solubility and stability contribute to favorable absorption and distribution profiles, which are essential for effective drug delivery. Additionally, the compound has shown good metabolic stability, reducing the risk of rapid degradation and ensuring sustained therapeutic effects.

In terms of safety and toxicity, preclinical studies have indicated that (S)-cyclohexyl(phenyl)methanamine hydrochloride exhibits a favorable safety profile. Animal models have shown minimal adverse effects at therapeutic doses, suggesting that it may be well-tolerated in human patients. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of (S)-cyclohexyl(phenyl)methanamine hydrochloride involves several steps, including the enantioselective synthesis of the chiral amine intermediate. Recent advancements in asymmetric catalysis have made it possible to produce this compound with high enantiomeric purity, which is crucial for its pharmaceutical applications. Techniques such as chiral phase transfer catalysis and asymmetric hydrogenation have been successfully employed to achieve this goal.

In conclusion, (S)-cyclohexyl(phenyl)methanamine hydrochloride (CAS No. 32908-37-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacokinetic properties, and potential therapeutic benefits make it an important molecule for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.